N-(benzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-(phenylthio)acetamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylsulfanylacetamide;hydrochloride
• InChI: InChI=1S/C20H23N3OS2.ClH/c1-22(2)13-8-14-23(19(24)15-25-16-9-4-3-5-10-16)20-21-17-11-6-7-12-18(17)26-20;/h3-7,9-12H,8,13-15H2,1-2H3;1H
• InChI Key: XWBWDABVRIXSGQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=CC=CC=C2S1)C(=O)CSC3=CC=CC=C3.Cl
• Molecular Formula: C20H24ClN3OS2
• Molecular Weight: 422.0 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-(phenylthio)acetamide hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3OS2 and its molecular weight is 422. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-(phenylthio)acetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-(phenylthio)acetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Diversification

One study highlights the use of a ketonic Mannich base derived from 2-acetylthiophene as a starting material in alkylation and ring closure reactions, generating a structurally diverse library of compounds. This process involves the production of dithiocarbamates, thioethers, and various NH-azole derivatives, underscoring the compound's role in facilitating the synthesis of a wide array of chemical structures (Roman, 2013).

Antimicrobial and Antitumor Activities

Research into novel sulphonamide derivatives based on the reaction of 2-bromo-N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles has shown promising antimicrobial activity. Computational and experimental analyses suggest these compounds, including derivatives of the targeted chemical, exhibit high activity against various microbial strains, offering insights into their potential as antimicrobial agents (Fahim & Ismael, 2019).

Another investigation synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems, evaluating their antitumor activity against a broad range of human tumor cell lines. Some compounds demonstrated considerable anticancer activity, highlighting the chemical's significance in developing new antitumor agents (Yurttaş, Tay, & Demirayak, 2015).

Physicochemical Properties

A study focusing on the pKa determination of N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives revealed insights into their acidity constants. This research aids in understanding the compound's behavior in various chemical environments, contributing to its application in drug design and synthesis (Duran & Canbaz, 2013).